Cas no 870718-11-9 ((3,5-difluoro-4-formylphenyl)boronic acid)

• Product Name: (3,5-difluoro-4-formylphenyl)boronic acid
• CAS No: 870718-11-9
• Molecular Formula: C₇H₅BF₂O₃
• Molecular Weight: 185.920609235764
• MDL: MFCD07784344
• CID: 719166
• PubChem ID: 24882737

(3,5-difluoro-4-formylphenyl)boronic acid Properties

Names and Identifiers

• (3,5-Difluoro-4-formylphenyl)boronic acid
• 3,5-Difluoro-4-formylphenylboronic acid
• Boronic acid,B-(3,5-difluoro-4-formylphenyl)-
• 3,5-Difluoro-4-formylbenzeneboronic acid
• XWZOKATWICIEMU-UHFFFAOYSA-N
• TRA0085376
• LS11331
• FCH1122813
• PC448009
• BC001807
• SY104573
• AM808072
• ST2401548
• AX8082602
• X1402
• Boronic acid, B-(3,5-difluoro-4-formylp
• B-(3,5-Difluoro-4-formylphenyl)boronic acid (ACI)
• Boronic acid, (3,5-difluoro-4-formylphenyl)- (9CI)
• 87018-11-9
• 870718-11-9
• SCHEMBL1318412
• 3,5-Difluoro-4-formylphenylboronic acid(contains varying amounts of Anhydride)
• 3,5-Difluoro-4-formylphenylboronic acid, >=95%
• MFCD07784344
• EN300-7368134
• DS-14898
• 3,5-DIFLUORO-4-FORMYLBENZENEBORONIC ACID
• (3,5-Difluoro-4-formylphenyl)boronicacid
• AKOS005256473
• CS-W016928
• F0001-2167

• MDL： MFCD07784344
• InChIKey： XWZOKATWICIEMU-UHFFFAOYSA-N
• Inchi： 1S/C7H5BF2O3/c9-6-1-4(8(12)13)2-7(10)5(6)3-11/h1-3,12-13H
• SMILES： O=CC1C(F)=CC(B(O)O)=CC=1F

Computed Properties

• Exact Mass: 186.03000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 186.0299805g/mol
• Heavy Atom Count: 13
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: -0.54290
• PSA: 57.53000
• Boiling Point: 342.1°C at 760 mmHg
• Melting Point: 255-260 °C

(3,5-difluoro-4-formylphenyl)boronic acid Security Information

• WGK Germany：3
• Safety Instruction： S26; S36/37
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303+H313+H333-H315-H319-H335
• Warning Statement： P261-P280-P301+P312-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

(3,5-difluoro-4-formylphenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents